Cas no 1804756-17-9 (3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid is a fluorinated pyridine derivative with a multifunctional structure, featuring hydroxyl, methoxy, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of electron-withdrawing trifluoromethoxy and electron-donating methoxy groups enhances its reactivity in selective transformations, while the carboxylic acid moiety allows for further derivatization. Its unique substitution pattern may contribute to improved metabolic stability and binding affinity in target applications. The compound is typically handled under controlled conditions due to its sensitivity. Analytical characterization is recommended to confirm purity and structural integrity.

3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid structure

1804756-17-9 structure

Product Name:3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid

CAS No:1804756-17-9

MF:C₈H₆F₃NO₅

MW:253.13215303421

CID:4830612

Update Time:2025-05-21

3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid
- Inchi： 1S/C8H6F3NO5/c1-16-4-2-3(13)5(7(14)15)12-6(4)17-8(9,10)11/h2,13H,1H3,(H,14,15)
- InChI Key： BJRPSLOYOKHKGJ-UHFFFAOYSA-N
- SMILES： FC(OC1C(=CC(=C(C(=O)O)N=1)O)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 285
XLogP3: 2.4
Topological Polar Surface Area: 88.9

3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097386-1g	3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid	1804756-17-9	97%	1g	$1,519.80	2022-04-01

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Additional information on 3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid

3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid

3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid, also known by its CAS number 1804756-17-9, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, methoxy, trifluoromethoxy, and carboxylic acid groups. The combination of these functional groups imparts the compound with versatile chemical properties, making it a valuable building block for various research and industrial applications.

The synthesis of 3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and couplings. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, leveraging catalytic systems and green chemistry principles to minimize environmental impact.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant properties, which make it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to inhibit key enzymes involved in metabolic disorders has drawn attention from the pharmaceutical industry. Recent studies have highlighted its potential as a lead compound for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural uniqueness of 3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid also lends itself to applications in agrochemicals. Its ability to modulate plant growth and enhance stress resistance has been explored in agricultural research. Field trials have demonstrated that this compound can improve crop yields under adverse environmental conditions, making it a valuable asset in sustainable agriculture.

From a materials science perspective, this compound has been investigated for its potential in developing advanced materials with tailored properties. Its ability to form stable coordination complexes and self-assembled monolayers has opened avenues for applications in nanotechnology and electronics. Researchers have also explored its use as a precursor for synthesizing functional polymers and hybrid materials.

The growing interest in 3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid is reflected in the increasing number of research publications and patent filings related to its synthesis, characterization, and applications. Collaborative efforts between academia and industry are driving innovation in this field, paving the way for new discoveries and commercial opportunities.

In conclusion, 3-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylic acid, with its CAS number 1804756-17-9, stands as a testament to the progress in modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary scientific research.